Cas no 140440-46-6 (6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-)

6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- structure
140440-46-6 structure
Product Name:6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
CAS No:140440-46-6
Molecular Formula:C12H15N5O3
Molecular Weight:277.2792
CID:154166
PubChem ID:135538748

6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Properties

Names and Identifiers

    • 6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-
    • 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purin-6-one
    • 2-amino-9-[(1S,4R,5S)-4,5-bis(hydroxymethyl)cyclopent-2-en-1-yl]-1H-purin-6-one
    • (+-)-9-[4'.beta.,5'.alpha.-Bis(hydroxymethyl)cyclopent-2'-en-1'.beta.-yl]-guanine
    • 140440-46-6
    • (+-)-9-(4'beta,5'alpha-Bis(hydroxymethyl)cyclopent-2'-en-1'beta-yl)-guanine
    • DTXSID70161394
    • InChIKey: MQVGMNRAORLGHR-FXQIFTODSA-N
    • Inchi: InChI=1S/C12H15N5O3/c13-12-15-10-9(11(20)16-12)14-5-17(10)8-2-1-6(3-18)7(8)4-19/h1-2,5-8,18-19H,3-4H2,(H3,13,15,16,20)/t6-,7-,8-/m0/s1
    • SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=C(NC2=3)N)=O)[C@H]1CO

Computed Properties

  • Exact Mass: 277.11765
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 277.11748936g/mol
  • Heavy Atom Count: 20
  • Complexity: 466
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -1.4
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 125.76

6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel- Related Literature

140440-46-6 (6H-Purin-6-one,2-amino-9-[(1R,4S,5R)-4,5-bis(hydroxymethyl)-2-cyclopenten-1-yl]-1,9-dihydro-,rel-) Related Products

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